(6-chloroimidazo[1,2-a]pyridin-3-yl)-N,N-dimethylmethanamine

• IUPAC Name: 1-(6-chloroimidazo[1,2-a]pyridin-3-yl)-N,N-dimethylmethanamine
• InChI: InChI=1S/C10H12ClN3/c1-13(2)7-9-5-12-10-4-3-8(11)6-14(9)10/h3-6H,7H2,1-2H3
• InChI Key: ZIRURUMISQLJOU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CN=C2N1C=C(C=C2)Cl
• Molecular Formula: C10H12ClN3
• DSSTOX Substance ID: DTXSID801197448
• Molecular Weight: 209.67 g/mol
• CAS RN: 866142-68-9

Description

“(6-chloroimidazo[1,2-a]pyridin-3-yl)-N,N-dimethylmethanamine” is a unique chemical compound with the molecular formula C10H12ClN3 and a molecular weight of 209.68. It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, such as this compound, has been well studied in the past decade due to its importance as a bioactive scaffold. The most effective protocols for its synthesis include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of this compound consists of a fused imidazo[1,2-a]pyridine ring with a chlorine atom at the 6-position and a dimethylamino group attached.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been the subject of numerous synthetic studies due to their wide range of biological activities. The synthesis of these compounds often involves transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Scientific Research Applications

Fluorescent Probe for Monitoring pH Changes

Scientific Field

This application falls under the field of Biomedical Science and Biology .

Summary of the Application

The compound has been used as a fluorescent probe for monitoring pH changes. This is particularly useful in biomedical science and biology, where non-invasive, highly sensitive, and selective methods are needed.

Methods of Application

The compound, commercially available as 6-chloroimidazo[1,2-a]pyridine-2-carboxylic acid, was used without further purification. A B-R buffer/DMSO solution was used in all fluorescence experiments.

Results or Outcomes

With the increasing of H+ concentration, the absorption of the probe at 285 nm increased dramatically while the absorption at 320 nm decreased. No change was observed when pH was higher than 6. The probe proves to have high selectivity and sensitivity, brilliant reversibility, and extremely short response time.

Anticancer Activity

Scientific Field

This application is in the field of Medical Chemistry and Biochemistry .

Summary of the Application

The compound has shown significant anticancer activity. It has been used in the synthesis of compounds that inhibit the growth of various tumor cell lines.

Methods of Application

The compound was used in the synthesis of new compounds, which were then tested for their anticancer activity against various tumor cell lines.

Results or Outcomes

Most of the synthetic compounds showed submicromolar inhibitory activity against various tumor cell lines. The most potent compound had IC50 values ranging from 0.09 μΜ to 0.43 μΜ against all the tested cell lines.

Future Directions

Given the broad spectrum of biological activities displayed by imidazo[1,2-a]pyridines, future research could focus on exploring the potential pharmaceutical applications of this compound. Additionally, further studies could aim to improve the ecological impact of the synthesis methods and overcome any challenges associated with the reported methods.